Cas no 773131-36-5 (3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-enoic acid)

• Product Name: 3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-enoic acid
• CAS No: 773131-36-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 2801751
• PubChem ID: 82492855
• Update Time: 2025-06-08

3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-enoic acid

• Inchi： 1S/C13H13NO2/c1-9-10(7-8-13(15)16)11-5-3-4-6-12(11)14(9)2/h3-8H,1-2H3,(H,15,16)
• InChI Key： DXIWLQZYHVILSJ-UHFFFAOYSA-N
• SMILES： OC(C=CC1=C(C)N(C)C2C=CC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-enoic acid

Exploring the Potential of 3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-enoic Acid: A Comprehensive Overview

The compound 3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-enoic acid, also known by its CAS number 773131-36-5, has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound is a derivative of indole, a heterocyclic aromatic organic compound, and incorporates a propenoic acid moiety, which contributes to its distinctive properties.

The synthesis of 3-(1,2-Dimethyl-1H-indol-3-yl)prop-2-en oic acid involves a series of intricate organic reactions. Researchers have employed various methodologies to optimize its synthesis, including the use of transition metal catalysts and novel coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantioselectivity, making it more accessible for further studies.

The structural features of this compound make it highly versatile. The presence of the indole ring imparts aromatic stability and potential for hydrogen bonding, while the propenoic acid group introduces acidity and reactivity. These characteristics have led to its exploration in diverse areas such as drug discovery, material science, and biochemistry.

In the realm of pharmacology, 3-(1,2-Dimethyl-1H-indol -3 -yl ) prop - 2 - enoic acid has shown promising activity as a potential therapeutic agent. Studies have demonstrated its ability to modulate key biological pathways, including those involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry highlighted its anti-inflammatory properties through inhibition of cyclooxygenase enzymes.

Beyond pharmacology, this compound has found applications in material science. Its ability to form self-assembled monolayers and its photoresponsive properties make it a candidate for use in advanced materials such as organic electronics and sensors. Recent breakthroughs in nanotechnology have further expanded its potential in creating responsive surfaces and nanostructured materials.

The environmental impact of synthesizing and using this compound is another area of interest. Researchers are actively investigating eco-friendly synthesis routes that minimize waste and reduce energy consumption. Green chemistry approaches, such as using renewable feedstocks and catalytic processes, are being explored to enhance the sustainability of producing this compound.

In conclusion, the compound 3-(1 , 2 - Dimethyl - 1 H - indol - 3 - yl ) prop - 2 - enoic acid, with its unique structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and understanding of its biological effects progress, this compound holds immense promise for contributing to both academic knowledge and industrial innovations.